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Get Quote

Citraconimide is a 1,1,2-trisubstituted ethylenic monomer with the molecular formula C5H5NO2 [1]. The

following tables summarize its key characteristics and polymerization research findings.

Basic Chemical Identifiers | Property | Detail | | :--- | :--- | | IUPAC Name | Citraconimide | |

Molecular Formula | C5H5NO2 [1] | | PubChem CID | 95941 [1] | | Moiety | A polymerizable 1,1,2-

trisubstituted ethylene [2] |

Radical Polymerization of N-Substituted Citraconimides The radical polymerization behavior of

various N-substituted citraconimides has been studied. The table below summarizes the conditions

and outcomes for different substituents [2].

N-Substituent
Polymerization
Conditions

Molecular
Weight (Mw)

Notes

Alkyl (e.g.,
Isopropyl)

In bulk, 60°C 6,800 -
10,000

N-methyl and N-ethyl derivatives did not
form polymers under these conditions.

Phenyl In benzene, 60°C or
in bulk, 120°C

700 - 2,000 Yields polymers with relatively low
molecular weights.
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N-Substituent
Polymerization
Conditions

Molecular
Weight (Mw)

Notes

Isopropyl -- -- Initial decomposition temp: 309°C; Max

decomposition temp: 365°C (lower than
corresponding maleimide polymer) [2].

Key Research Applications and Protocols

A significant application of citraconimide in research is its use as a dienophile in the Diels-Alder reaction

to synthesize azasteroids, which are steroidal analogs where a carbon atom is replaced by nitrogen [3] [4].

Experimental Protocol: Synthesis of Azasteroids via Diels-Alder Reaction This protocol outlines

the key steps for using citraconimide in the synthesis of 18-nor-16-azaestrane derivatives [3].

Reaction Setup: Conduct a Diels-Alder cycloaddition between citraconimide and a 1-(1-

trialkylsiloxyvinyl)-3,4-dihydronaphthalene derivative.
Product Isolation: Isolate the resulting 18-nor-16-azaestrane derivatives, which typically possess an

8β, 13β, and 14β stereochemical orientation.
Downstream Transformations:

Desilylation: Treat the initial product to remove the trialkylsiloxy group, yielding the parent 11-
oxo derivative.

Oximation: Convert the 11-oxo group to an 11-hydroxyimino derivative.
Demethylation: Cleave a 3-methoxy group using reagents like BBr3 to produce 3-hydroxy

derivatives. The stereochemistry of the steroidal skeleton remains unchanged during these
transformations [3].

Characterization: Elucidate the stereochemistry of the final products using spectroscopic methods
and compare the data with computational models and known natural estrane derivatives [3].

The diagram below illustrates this multi-step synthetic workflow.
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Research Context and Future Directions

The synthesis of azasteroids is a key area of research because introducing a nitrogen atom into the steroid

skeleton can significantly alter its physiological activity and create new biological precursors with potential

for pharmaceutical development [4]. The Diels-Alder reaction involving citraconimide provides a valuable

route to these "unnatural" steroid analogs [3].

It is important to note that the core research data on citraconimide's polymerization is from the 1990s, and

its application in azasteroid synthesis is from the mid-2000s [2] [3]. This suggests that recent research trends
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may have shifted.

Suggestions for Further Investigation

To build upon this information, you may find the following avenues helpful:

Explore Biological Activity: Investigate the specific anticancer or other pharmacological activities of
the synthesized azasteroids, as this is a primary motivation for their development [4].

Refine Synthetic Methods: Look into more recent publications concerning Diels-Alder reactions or
the synthesis of heterocyclic steroids to find potential methodological improvements.

Investigate New Polymers: Search for research on copolymers that use citraconimide as a co-
monomer to impart specific properties like thermal stability or functionality.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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